Cas no 94535-32-7 (9H-Purine-9-propanoicacid, 6-amino-a-hydroxy-)

• Product Name: 9H-Purine-9-propanoicacid, 6-amino-a-hydroxy-
• CAS No: 94535-32-7
• MF: C₈H₉N₅O₃
• MW: 223.188760519028
• CID: 806392
• PubChem ID: 146832
• Update Time: 2025-04-19

9H-Purine-9-propanoicacid, 6-amino-a-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-9-propanoicacid, 6-amino-a-hydroxy-
• (+-)-6-Amino-alpha-hydroxy-9H-purine-9-propanoic acid
• 3-(6-aminopurin-9-yl)-2-hydroxypropanoic acid
• DTXSID90915457
• (R,S)-3-Adenin-9-yl-2-hydroxypropanoic acid isobutyl ester
• 3-(6-aminopurin-9-yl)-2-hydroxy-propanoic acid
• 9H-Purine-9-propanoic acid, 6-amino-alpha-hydroxy-, (+-)-
• (RS)-AHPA
• 3-Adenin-9-yl-2-hydroxypropanoic acid
• 3-(6-amino-9H-purin-9-yl)-2-hydroxypropanoic acid
• CHEMBL1974217
• 9H-Purine-9-propanoic acid, (RS)
• 9H-Purine-9-propanoic acid, 6-amino-.alpha.-hydroxy-
• NCI60_007742
• SCHEMBL2049962
• NSC-625169
• 94535-32-7
• 3-(adenin-9-yl)-2-hydroxypropanoic acid
• NSC625169

• Inchi： 1S/C8H9N5O3/c9-6-5-7(11-2-10-6)13(3-12-5)1-4(14)8(15)16/h2-4,14H,1H2,(H,15,16)(H2,9,10,11)
• InChI Key： UHOFECKRSHSYNE-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CN1C=NC2=C(N)N=CN=C12

Computed Properties

• Exact Mass: 223.07053917g/mol
• Monoisotopic Mass: 223.07053917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 127Ų